

BR 402 versus imatinib in chronic myeloid leukemia models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	BR 402	
Cat. No.:	B048592	Get Quote

References

- 1. frankino.uh.edu [frankino.uh.edu]
- 2. What are Bcr-Abl inhibitors and how do they work? [synapse.patsnap.com]
- 3. cancer.ca [cancer.ca]
- 4. Targeted Therapy Drugs for CML | American Cancer Society [cancer.org]
- 5. Preclinical approaches in chronic myeloid leukemia: from cells to systems PMC [pmc.ncbi.nlm.nih.gov]
- 6. Tyrosine kinase inhibitors in the treatment of chronic phase CML: strategies for frontline decision-making PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [BR 402 versus imatinib in chronic myeloid leukemia models]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b048592#br-402-versus-imatinib-in-chronic-myeloid-leukemia-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide



accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com